Cas no 87310-69-8 (N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide)

• Product Name: N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide
• CAS No: 87310-69-8
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 1064745
• PubChem ID: 9899821
• Update Time: 2025-04-20

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Cyano-3-(trifluoromethyl)phenyl]-2-oxopropanamide
• FT-0665311
• SCHEMBL5664793
• N-(4-Cyano-3-trifluoromethyl-phenyl)-2-oxo-propionamide
• 87310-69-8
• DTXSID20432561
• DB-320779
• G69182
• N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide

• Inchi： 1S/C11H7F3N2O2/c1-6(17)10(18)16-8-3-2-7(5-15)9(4-8)11(12,13)14/h2-4H,1H3,(H,16,18)
• InChI Key： KSMBAOCZDHBYCQ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC=C(C=1)NC(C(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 256.04600
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 70Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 147-1480C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 69.96000
• LogP: 2.17758

N-4-Cyano-3-(trifluoromethyl)phenyl-2-oxopropanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes